Cas no 88457-46-9 (Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[4-nonyl-)
88457-46-9 structure
Product Name:Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[4-nonyl-
CAS No:88457-46-9
MF:C38H62O2
MW:550.897692203522
CID:632149
PubChem ID:71318076
Update Time:2025-04-19
Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[4-nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[4-nonyl-
- 1-nonyl-4-[8-(4-nonylphenoxy)octoxy]benzene
- DTXSID80748251
- 1,1'-[Octane-1,8-diylbis(oxy)]bis(4-nonylbenzene)
- 88457-46-9
-
- Inchi: 1S/C38H62O2/c1-3-5-7-9-11-15-19-23-35-25-29-37(30-26-35)39-33-21-17-13-14-18-22-34-40-38-31-27-36(28-32-38)24-20-16-12-10-8-6-4-2/h25-32H,3-24,33-34H2,1-2H3
- InChI Key: QXOPKALJJPSADD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)CCCCCCCCC)CCCCCCCCOC1C=CC(=CC=1)CCCCCCCCC
Computed Properties
- Exact Mass: 550.47498122g/mol
- Monoisotopic Mass: 550.47498122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 40
- Rotatable Bond Count: 27
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.2
- Topological Polar Surface Area: 18.5Ų
Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[4-nonyl- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
88457-46-9 (Benzene, 1,1'-[1,8-octanediylbis(oxy)]bis[4-nonyl-) Related Products
- 26636-32-8(4-Octylphenol ethoxylate)
- 104-35-8(4-Nonyl Phenol Monoethoxylate)
- 127087-87-0(Tergitol NP-10 (Technical Grade))
- 22135-50-8(1-(4-methoxyphenyl)butan-1-ol)
- 51437-89-9(4-Octylphenol Monoethoxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk